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Compound of Interest

Compound Name:
4-Methoxy-2-methylaniline

hydrochloride

CAS No.: 133985-88-3

Cat. No.: B142818

Get Quote

Technical Support Center: 4-Methoxy-2-
methylaniline Purification
Ticket Category: Organic Synthesis / Purification Methodologies Applicable Compound: 4-

Methoxy-2-methylaniline (m-Cresidine) CAS Registry Number: 102-50-1 Support Level:

Advanced (Tier 3)

Executive Summary & Compound Disambiguation
User Warning: Before proceeding, verify your target molecule. There is frequent confusion

between "m-Cresidine" and "p-Cresidine" due to non-standard nomenclature.
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Feature Target Molecule (This Guide) Common Confusant

Systematic Name 4-Methoxy-2-methylaniline 2-Methoxy-5-methylaniline

Common Name m-Cresidine p-Cresidine

CAS Number 102-50-1 120-71-8

Structure NH₂ at 1, CH₃ at 2, OCH₃ at 4 NH₂ at 1, OCH₃ at 2, CH₃ at 5

Physical State (RT)
Liquid / Low-melting Solid (MP

~13-14°C)
Solid (MP ~51°C)

Core Challenge: The primary purification difficulty with 4-Methoxy-2-methylaniline is its melting

point (13-14°C). It exists as a "slush" or oil at room temperature, rendering standard

recrystallization ineffective without derivatization. Furthermore, like all electron-rich anilines, it

undergoes rapid auto-oxidation to form colored azo/quinone impurities.

Troubleshooting Guide (Q&A Format)
Ticket #401: "My sample turned dark brown/black upon
storage. How do I recover it?"
Root Cause: Electron-rich anilines are highly susceptible to oxidation by atmospheric oxygen.

The brown color indicates the formation of quinone imines and azo-dimers. These impurities

are often present in trace amounts (<1%) but have high extinction coefficients, making the

sample appear heavily degraded.

Solution: The "Zinc-Acid" Reductive Wash Simple distillation often fails to remove these colored

impurities because they can co-distill or sublime. A chemical reduction step is required before

isolation.[1]

Protocol:

Dissolution: Dissolve the dark amine in dilute sulfuric acid (2M H₂SO₄). The amine forms a

water-soluble salt; neutral organic impurities (azo dimers) remain insoluble.

Wash: Extract the aqueous acidic layer with Ethyl Acetate (EtOAc) or Dichloromethane

(DCM) 2-3 times. The organic layer will take up the non-basic colored impurities.
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Checkpoint: The aqueous layer should be lighter but may still be pink/brown.

Reduction (Optional but Recommended): If color persists, add a small amount of activated

Zinc dust (<5% wt/wt) to the acidic solution and stir for 30 minutes. This reduces quinoid

impurities back to colorless species. Filter off the Zinc.

Liberation: Basify the filtrate with 20% NaOH under cooling (ice bath) to pH >12.

Extraction: Extract the milky emulsion with DCM. Dry over Na₂SO₄ and concentrate.

Ticket #402: "I cannot get the compound to crystallize. It
keeps 'oiling out'."
Root Cause: You are fighting thermodynamics. With a melting point of ~13°C, the free base is a

liquid at standard lab temperatures.[2] Recrystallization requires cooling well below 0°C, where

"oiling out" (liquid-liquid phase separation) is kinetically favored over crystal nucleation.

Solution: The "Salt Strategy" (Derivatization) Do not purify the free base. Convert it to the

Hydrochloride (HCl) salt. The salt will have a melting point >200°C, allowing for robust

recrystallization from ethanol/isopropanol.

The Protocol (High-Purity Isolation):

Dissolve: Dissolve 10g of crude amine in 50 mL of anhydrous Diethyl Ether or MTBE.

Precipitate: Cool to 0°C. Slowly add 4M HCl in Dioxane (or bubble dry HCl gas) until

precipitation ceases.

Filter: Collect the white solid (4-Methoxy-2-methylanilinium chloride).

Recrystallize: Recrystallize the salt from hot Isopropanol or Ethanol.

Note: This removes isomers and trace metal impurities efficiently.

Freebase (Only if necessary): Dissolve the pure salt in minimal water, basify with NaOH, and

extract with DCM.
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Ticket #403: "Vacuum distillation resulted in
decomposition."
Root Cause: While the boiling point is ~249°C (at 760 mmHg), heating anilines to this

temperature promotes polymerization. If your vacuum is insufficient (>10 mmHg), the required

pot temperature is too high.

Solution: High-Vacuum Short-Path Distillation You must lower the boiling point to below 100°C

to ensure stability.

Operational Parameters:

Vacuum Requirement: < 1.0 mmHg (High Vacuum).

Expected bp: ~80-90°C at 0.5 mmHg.

Apparatus: Use a Short-Path distillation head (vigreux columns increase hold-up volume,

which is undesirable here).

Stabilizer: Add a few crystals of BHT (Butylated hydroxytoluene) to the receiving flask to

prevent immediate re-oxidation during collection.

Visual Workflows (Graphviz)
Workflow A: The "Salt Strategy" (Recommended for
>99% Purity)
This workflow illustrates the conversion to the HCl salt to bypass the low-melting-point issue.
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Figure 1: Derivatization workflow converting the low-melting amine to a stable, crystalline salt

for purification.

Workflow B: Impurity Removal (Acid-Base Wash)
Use this for quick cleanup of "brown" samples without full crystallization.
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Figure 2: Acid-Base extraction logic for removing non-basic oxidation impurities (colored

compounds).

Technical Data & Specifications
Physical Properties Table

Property Value Source

Molecular Weight 137.18 g/mol [1]

Melting Point 13-14 °C [1][2]

Boiling Point 248-249 °C (760 mmHg) [1]

Density 1.065 g/mL (25 °C) [2]

pKa (Conjugate Acid) ~5.0 - 5.3 (Est.) [Derived]

Solubility
Soluble in Ethanol, Ether,

DCM. Slightly soluble in water.
[1]

Storage Recommendations
Atmosphere: Store under Argon or Nitrogen.
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Temperature: Refrigerator (2-8°C). Note: It may solidify; warm gently to room temp before

opening to prevent condensation.

Container: Amber glass (light sensitive).

Safety & Handling (Critical)
Carcinogenicity: 4-Methoxy-2-methylaniline is classified as a Group 2B Carcinogen (Possibly

carcinogenic to humans).

Skin Absorption: Highly toxic if absorbed through skin. Double-gloving (Nitrile) is mandatory.

Ventilation: All operations, especially heating/distillation, must occur in a fume hood.
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End of Technical Support Guide. For further assistance, please contact the synthesis facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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